L-Aspartic acid, N,N'-1,2-ethanediylbis-

• CAS RN: 186459-75-6
• Molecular Formula: C10H16N2O8
• Molecular Weight: 292.24 g/mol
• IUPAC Name: 2-[2-(1,2-dicarboxyethylamino)ethylamino]butanedioic acid
• InChI: InChI=1S/C10H16N2O8/c13-7(14)3-5(9(17)18)11-1-2-12-6(10(19)20)4-8(15)16/h5-6,11-12H,1-4H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)
• InChI Key: VKZRWSNIWNFCIQ-UHFFFAOYSA-N
• Canonical SMILES: C(CNC(CC(=O)O)C(=O)O)NC(CC(=O)O)C(=O)O

Description

L-Aspartic acid, N,N'-1,2-ethanediylbis- is a useful research compound. Its molecular formula is C10H16N2O8 and its molecular weight is 292.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A beaker was charged with maleic acid (120.5 g, 1.03 mole); deionized water (120 g); and 50 percent aqueous NaOH (167 g, 2.08 mole). The mixture was stirred until dissolution occurred; the resulting solution was transferred to a 1-liter, stainless-steel autoclave, using 40 g deionized water as a rinse. Ethylenediamine (31.0 g, 0.51 mole) was added over a ten-minute period; and the autoclave was sealed. The mixture was stirred and heated at 140° C. for nine hours and then allowed to cool to ambient temperature. The product solution was acidified to a pH of about 2 with 37 percent aqueous HCl, resulting in the precipitation of racemic/meso EDDS acid. When the precipitation was complete, the product was removed by filtration; washed with deionized water (2×300 mL); and dried overnight under vacuum at 60° C. The yield of EDDS acid, shown to be pure by 1H- and 13C-nmr, was 108 g (0.37 mole, 72 percent).